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Compound of Interest

Compound Name: 3-Ethoxyphenol

Cat. No.: B1664596

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the purification of 3-Ethoxyphenol via
recrystallization. The protocols outlined below are designed to ensure a high-purity final
product, suitable for a range of research and development applications.

Introduction

Recrystallization is a fundamental technique for the purification of solid organic compounds.
The principle relies on the differential solubility of the target compound and its impurities in a
selected solvent or solvent system at varying temperatures. For 3-Ethoxyphenol, a compound
soluble in various organic solvents and insoluble in water, selecting an appropriate solvent
system is crucial for effective purification.[1][2] This guide details a robust protocol for the
recrystallization of 3-Ethoxyphenol, leveraging a mixed-solvent system of ethanol and water.

Data Presentation

The following table summarizes the key physical and chemical properties of 3-Ethoxyphenol,
which are critical for understanding its behavior during the recrystallization process.
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Property Value Source
Molecular Formula C8H1002 [1]
Molecular Weight 138.16 g/mol [1]
Appearance Clear brown liquid [11[2]
Melting Point 28-31°C [1]
Boiling Point 131 °C [1]
Water Solubility Insoluble [1112]
Organic Solvent Solubility Soluble in ethanol and ether [2]

Experimental Protocols

This section provides a detailed, step-by-step methodology for the recrystallization of 3-
Ethoxyphenol. The procedure is based on established recrystallization techniques for phenolic
compounds and adapted for the specific properties of 3-Ethoxyphenol.

Materials and Equipment
e Crude 3-Ethoxyphenol

o Ethanol (95% or absolute)

e Deionized Water

o Erlenmeyer flasks (appropriate sizes)

e Hot plate with magnetic stirring capability
e Magnetic stir bar

» Buchner funnel and filter flask

 Filter paper

e |ce bath
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e Spatula
e Glass stirring rod

o Graduated cylinders

Protocol: Mixed-Solvent Recrystallization of 3-
Ethoxyphenol

This protocol utilizes a mixed-solvent system of ethanol and water. Ethanol is the "good"
solvent in which 3-Ethoxyphenol is readily soluble, while water acts as the "poor" solvent or
"anti-solvent” to induce crystallization.

¢ Dissolution:

o Place the crude 3-Ethoxyphenol (e.g., 5.0 g) into an appropriately sized Erlenmeyer flask
equipped with a magnetic stir bar.

o Add a minimal amount of ethanol (e.g., 10-15 mL) to the flask.
o Gently heat the mixture on a hot plate with continuous stirring.

o Continue to add small portions of ethanol until the 3-Ethoxyphenol is completely
dissolved at a near-boiling temperature. Avoid adding a large excess of solvent to ensure
a good recovery yield.

¢ Induction of Crystallization:

o Once the solid is fully dissolved, slowly add deionized water dropwise to the hot solution
while stirring vigorously.

o Continue adding water until the solution becomes faintly and persistently cloudy (turbid).
This indicates that the solution is saturated.

o To ensure the impurities remain dissolved, add a few drops of hot ethanol back into the
solution until the cloudiness just disappears.

e Cooling and Crystal Formation:
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o Remove the flask from the hot plate and allow it to cool slowly to room temperature on a
heat-resistant surface. Slow cooling is essential for the formation of large, pure crystals.

o Once the flask has reached room temperature, place it in an ice bath for at least 30
minutes to maximize the precipitation of the purified 3-Ethoxyphenol.

« |solation of Crystals:

o Set up a Buchner funnel with a piece of filter paper that fits snugly and wet the paper with
a small amount of the cold ethanol/water filtrate.

o Collect the crystals by vacuum filtration.

o Wash the collected crystals with a small amount of ice-cold ethanol/water mixture to
remove any adhering impurities.

e Drying:

o Leave the crystals in the Buchner funnel with the vacuum on for a period to air-dry them
as much as possible.

o Transfer the crystals to a watch glass or drying dish and allow them to dry completely in a
desiccator or a vacuum oven at a low temperature.

e Purity and Yield Assessment:
o Once dry, weigh the purified 3-Ethoxyphenol to calculate the percent recovery.

o Determine the melting point of the recrystallized product. A sharp melting point close to the
literature value (28-31 °C) is indicative of high purity.

Mandatory Visualization

The following diagram illustrates the logical workflow of the recrystallization process for 3-
Ethoxyphenol.
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Caption: Workflow for the recrystallization of 3-Ethoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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